Cas no 1516935-54-8 (3-Cyclopropylpyrrolidine-2-carboxylic acid)

• Product Name: 3-Cyclopropylpyrrolidine-2-carboxylic acid
• CAS No: 1516935-54-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6287978
• PubChem ID: 79338201
• Update Time: 2025-05-21

3-Cyclopropylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6494480
• AKOS017891383
• 3-cyclopropylpyrrolidine-2-carboxylic acid
• 1516935-54-8
• 3-Cyclopropylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C8H13NO2/c10-8(11)7-6(3-4-9-7)5-1-2-5/h5-7,9H,1-4H2,(H,10,11)
• InChI Key： QQGTVBMZYONHPG-UHFFFAOYSA-N
• SMILES： OC(C1C(CCN1)C1CC1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Cyclopropylpyrrolidine-2-carboxylic acid

3-Cyclopropylpyrrolidine-2-carboxylic Acid: A Comprehensive Overview

3-Cyclopropylpyrrolidine-2-carboxylic acid (CAS No. 1516935-54-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a pyrrolidine ring substituted with a cyclopropyl group at the 3-position and a carboxylic acid group at the 2-position, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The cyclopropyl group in 3-cyclopropylpyrrolidine-2-carboxylic acid contributes to the molecule's stability and unique electronic properties, which are crucial for its interactions with biological systems. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases.

The synthesis of 3-cyclopropylpyrrolidine-2-carboxylic acid involves advanced organic chemistry techniques, including ring-closing metathesis and subsequent functionalization. These methods ensure high yields and purity, which are essential for its use in preclinical studies. The compound's structural flexibility allows for modifications that can enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

In terms of pharmacological activity, 3-cyclopropylpyrrolidine-2-carboxylic acid has shown promise in modulating key biological pathways. For instance, studies have demonstrated its ability to inhibit enzymes involved in inflammatory processes, suggesting potential applications in anti-inflammatory therapies. Additionally, its structural similarity to known bioactive compounds makes it a valuable tool for exploring structure-activity relationships (SAR) in drug design.

The application of cyclopropane-containing compounds like 3-cyclopropylpyrrolidine-2-carboxylic acid extends beyond pharmacology into materials science. Researchers have investigated its use as a monomer in polymer synthesis, where its rigid structure contributes to the development of novel materials with enhanced mechanical properties. This dual applicability underscores the compound's versatility across multiple disciplines.

Recent advancements in computational chemistry have further enhanced our understanding of 3-cyclopropylpyrrolidine-2-carboxylic acid's properties. Molecular modeling studies have provided insights into its binding affinities with various protein targets, paving the way for rational drug design strategies. These computational approaches complement experimental data, enabling researchers to optimize the compound's efficacy and safety profiles.

In conclusion, 3-cyclopropylpyrrolidine-2-carboxylic acid (CAS No. 1516935-54-8) is a multifaceted compound with significant potential in both medicinal and materials chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in the development of innovative solutions across diverse scientific domains.